Cas no 856869-58-4 (Mono-8-hydroxyoctyl Phthalate)

• Product Name: Mono-8-hydroxyoctyl Phthalate
• CAS No: 856869-58-4
• MF: C₁₆H₂₁O₅
• MW: 293.334945440292
• CID: 2084838
• PubChem ID: 86058546
• Update Time: 2025-04-21

Mono-8-hydroxyoctyl Phthalate Chemical and Physical Properties

Names and Identifiers

• Mono-8-hydroxyoctyl Phthalate
• Mono-8-hydroxyoctylPhthalate
• starbld0032668
• 856869-58-4
• 2-(((8-Hydroxyoctyl)oxy)carbonyl)benzoate

• Inchi： 1S/C16H22O5/c17-11-7-3-1-2-4-8-12-21-16(20)14-10-6-5-9-13(14)15(18)19/h5-6,9-10,17H,1-4,7-8,11-12H2,(H,18,19)/p-1
• InChI Key： CKASXCCQWJHYCJ-UHFFFAOYSA-M
• SMILES： O(C(C1C=CC=CC=1C(=O)[O-])=O)CCCCCCCCO

Computed Properties

• Exact Mass: 294.14672380g/mol
• Monoisotopic Mass: 294.14672380g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 11
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 83.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters